Cas no 2976-30-9 (1-(Methylsulfonyl)-4-nitrobenzene)

• Product Name: 1-(Methylsulfonyl)-4-nitrobenzene
• CAS No: 2976-30-9
• MF: C₇H₇NO₄S
• MW: 201.199780702591
• MDL: MFCD00047803
• CID: 84549
• PubChem ID: 258434
• Update Time: 2025-11-01

1-(Methylsulfonyl)-4-nitrobenzene Chemical and Physical Properties

Names and Identifiers

• 1-(Methylsulfonyl)-4-nitrobenzene
• 1-Methylsulfonyl-4-nitrobenzene
• 1-Methanesulfonyl-4-nitrobenzene
• Sulfone,methyl p-nitrophenyl
• DTXSID10293128
• Benzene, 1-(methylsulfonyl)-4-nitro-
• MFCD00047803
• NCIOpen2_005288
• XONGBDXIFQIQBN-UHFFFAOYSA-
• NSC87342
• Sulfone, methyl p-nitrophenyl
• Benzene,1-(methylsulfonyl)-4-nitro-
• AS-62943
• 2976-30-9
• 1-methanesulfonyl-4-nitro-benzene
• Methyl p-nitrophenyl sulfone
• SCHEMBL515001
• FT-0605836
• 4-methylsulfonyl nitrobenzene
• CHEMBL4593228
• 4-(Methylsulfonyl)nitrobenzene
• J-503572
• AKOS001051678
• HMS559F13
• InChI=1/C7H7NO4S/c1-13(11,12)7-4-2-6(3-5-7)8(9)10/h2-5H,1H3
• Maybridge1_006283
• CS-0207061
• 4-Methylsulfonyl-nitrobenzene
• 1-(methylsulphonyl)-4-nitrobenzene
• NSC-87342
• 1-(Methylsulfonyl)-4-nitrobenzene #
• 4-methylsulfonylnitrobenzene
• Z56913108
• A15986
• Methyl 4-nitrophenyl sulfone
• G77643
• STK687643
• DB-047645

• MDL： MFCD00047803
• Inchi： 1S/C7H7NO4S/c1-13(11,12)7-4-2-6(3-5-7)8(9)10/h2-5H,1H3
• InChI Key： XONGBDXIFQIQBN-UHFFFAOYSA-N
• SMILES： S(C)(C1C=CC(=CC=1)[N+](=O)[O-])(=O)=O

Computed Properties

• Exact Mass: 201.01000
• Monoisotopic Mass: 201.01
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 279
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 88.3A^2

Experimental Properties

• Density: 1.406
• Melting Point: 136-138 ºC
• Boiling Point: 402.2 °C at 760 mmHg
• Flash Point: 197.1 °C
• Refractive Index: 1.559
• PSA: 88.34000
• LogP: 2.60230

1-(Methylsulfonyl)-4-nitrobenzene Security Information

• Hazard Category Code： R20/21/22;R36/37/38
• Safety Instruction： S24/25
• Hazardous Material Identification：
• Safety Term：S24/25
• Risk Phrases：R20/21/22

Additional information on 1-(Methylsulfonyl)-4-nitrobenzene

Comprehensive Overview of 1-(Methylsulfonyl)-4-nitrobenzene (CAS No. 2976-30-9): Properties, Applications, and Industry Insights

1-(Methylsulfonyl)-4-nitrobenzene (CAS No. 2976-30-9), also known as 4-nitrobenzenesulfonylmethane, is a specialized organic compound with a molecular formula of C₇H₇NO₄S. This yellow crystalline solid is widely recognized for its unique chemical properties, including a melting point of 120–122°C and solubility in polar solvents like dimethyl sulfoxide (DMSO) and acetone. Its methylsulfonyl and nitro functional groups make it a versatile intermediate in synthetic chemistry, particularly in pharmaceuticals, agrochemicals, and advanced material research.

The growing demand for sulfone derivatives in drug discovery has spotlighted 1-(Methylsulfonyl)-4-nitrobenzene as a key building block. Researchers frequently explore its role in cross-coupling reactions and nucleophilic substitutions, which are critical for developing bioactive molecules. Recent studies highlight its utility in creating antimicrobial agents and kinase inhibitors, aligning with the pharmaceutical industry's focus on targeted therapies. Additionally, its electron-withdrawing properties are leveraged in materials science to design high-performance polymers and organic semiconductors.

From an industrial perspective, CAS No. 2976-30-9 is synthesized through controlled nitration and sulfonylation reactions, ensuring high purity for lab-scale and commercial applications. Environmental and safety considerations are paramount, with manufacturers adhering to REACH and GMP guidelines. Analytical techniques like HPLC and NMR spectroscopy are employed to verify its structural integrity, addressing quality concerns raised by academic and industrial users.

Emerging trends in green chemistry have spurred interest in optimizing the synthesis of 1-(Methylsulfonyl)-4-nitrobenzene to reduce waste and energy consumption. Innovations such as catalytic nitration and solvent-free reactions are being explored to enhance sustainability. Furthermore, its potential in photocatalysis and electrochemical applications is under investigation, reflecting broader shifts toward renewable energy technologies.

For researchers sourcing 2976-30-9, factors like supplier reliability, batch consistency, and regulatory compliance are critical. FAQs often revolve around its storage conditions (recommended: 2–8°C in airtight containers) and handling precautions (use of PPE). The compound’s MSDS provides detailed safety data, ensuring alignment with laboratory best practices.

In summary, 1-(Methylsulfonyl)-4-nitrobenzene exemplifies the intersection of synthetic utility and industrial relevance. Its applications span life sciences, materials engineering, and sustainable chemistry, making it a compound of enduring interest. As research advances, its role in next-generation technologies is poised to expand, offering exciting opportunities for innovation.